Cas no 7029-81-4 (2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1))
7029-81-4 structure
Product Name:2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1)
CAS No:7029-81-4
MF:C14H22ClNO
MW:255.783583164215
CID:1743509
PubChem ID:201859
Update Time:2025-04-21
2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1)
- 2-phenyl-3-piperidin-1-ylpropan-1-ol,hydrochloride
- 1-Piperidinepropanol, beta-phenyl-, hydrochloride
- 2-Phenyl-3-(piperidin-1-yl)propan-1-ol--hydrogen chloride (1/1)
- 7029-81-4
- beta-Phenyl-1-piperidinepropanol hydrochloride
- DTXSID20990510
-
- Inchi: 1S/C14H21NO.ClH/c16-12-14(13-7-3-1-4-8-13)11-15-9-5-2-6-10-15;/h1,3-4,7-8,14,16H,2,5-6,9-12H2;1H
- InChI Key: IOZISCHKMSZWDZ-UHFFFAOYSA-N
- SMILES: Cl.OCC(C1C=CC=CC=1)CN1CCCCC1
Computed Properties
- Exact Mass: 255.13916
- Monoisotopic Mass: 255.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Boiling Point: 347.8°C at 760 mmHg
- Flash Point: 163°C
- PSA: 23.47
2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1) Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
7029-81-4 (2-phenyl-3-(piperidin-1-yl)propan-1-ol hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk